N-omega-Propyl-L-arginine

Description

Nω-Propyl-L-arginine, also known as N-Propyl-L-arginine (NPA), is a selective inhibitor of neuronal nitric oxide synthase (nNOS) . It functions by competitively inhibiting nNOS, demonstrating high selectivity . Specifically, Nω-Propyl-L-arginine hydrochloride is a potent inhibitor of nNOS with a Ki = 57 nM, displaying 3158-fold and 149-fold selectivity over inducible nitric oxide synthase (iNOS) and endothelial nitric oxide synthase (eNOS), respectively . This selectivity makes it a valuable tool in studying the specific roles of nNOS in various biological processes .

Research indicates that N(w)-propyl-L-arginine (L-NPA) can reduce the severity and duration of convulsive motor seizures . Studies involving kainic acid-induced status epilepticus (SE) in mice have shown that L-NPA treatment reduces epileptiform spikes and suppresses hippocampal gliosis and activity-dependent synaptogenesis during the early stages of epileptogenesis . These neurobiological effects suggest that nNOS facilitates seizure generation and may play a role in the development of chronic epilepsy .

In terms of similar compounds, N(omega)-Nitroarginine-containing dipeptide amides have been recognized as potent and highly selective inhibitors of neuronal nitric oxide synthase . Additionally, compounds containing arginine derivatives, resulting from the reaction of arginine at the amino or carboxy group, share a related chemical context .

• CAS No.: 137361-05-8
• Product Name: N-omega-Propyl-L-arginine
• Molecular Formula: C9H20N4O2
• Molecular Weight: 216.28 g/mol
• IUPAC Name: (2S)-2-amino-5-[(N'-propylcarbamimidoyl)amino]pentanoic acid
• Standard InChI: InChI=1S/C9H20N4O2/c1-2-5-12-9(11)13-6-3-4-7(10)8(14)15/h7H,2-6,10H2,1H3,(H,14,15)(H3,11,12,13)/t7-/m0/s1
• Standard InChIKey: AOMXURITGZJPKB-ZETCQYMHSA-N
• SMILES: CCCN=C(N)NCCCC(C(=O)O)N
• Canonical SMILES: CCCN=C(N)NCCCC(C(=O)O)N
• Appearance: Assay:≥98%A crystalline solid
• Synonyms: N5-(imino(propylamino)methyl)-L-ornithine; N5-(imino(propylamino)methyl)ornithine
• PubChem Compound: 447180
• Last Modified: Sep 14 2023